4-cyclopentyl-6-[(3,5-dimethoxybenzyl)oxy]-1-isopropyl-1,4-diazepan-2-one

• IUPAC Name: 4-cyclopentyl-6-[(3,5-dimethoxyphenyl)methoxy]-1-propan-2-yl-1,4-diazepan-2-one
• InChI: InChI=1S/C22H34N2O4/c1-16(2)24-13-21(12-23(14-22(24)25)18-7-5-6-8-18)28-15-17-9-19(26-3)11-20(10-17)27-4/h9-11,16,18,21H,5-8,12-15H2,1-4H3
• InChI Key: YZXVIMWZSQEGMO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CC(CN(CC1=O)C2CCCC2)OCC3=CC(=CC(=C3)OC)OC
• Molecular Formula: C22H34N2O4
• Molecular Weight: 390.5 g/mol

Description

4-cyclopentyl-6-[(3,5-dimethoxybenzyl)oxy]-1-isopropyl-1,4-diazepan-2-one is a chemical compound that belongs to the diazepan family. It is also known as CP-47,497 or simply CP-47. This compound has been the subject of significant scientific research due to its potential applications in various fields such as medicine, pharmacology, and neuroscience.

Mechanism of Action

CP-47,497 acts as a potent agonist of the cannabinoid receptor CB1. This receptor is widely distributed throughout the central nervous system and is involved in various physiological processes such as pain perception, appetite regulation, and mood regulation. CP-47,497 binds to the CB1 receptor and activates it, leading to the release of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
CP-47,497 has been shown to produce a range of effects on the body, including analgesia, sedation, and anxiolysis. It has also been shown to have anti-inflammatory properties and may be useful in the treatment of conditions such as arthritis. Additionally, CP-47,497 has been shown to affect the cardiovascular system, causing changes in blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

One advantage of using CP-47,497 in lab experiments is its potency and selectivity for the CB1 receptor. This makes it a useful tool for studying the physiological effects of CB1 activation. However, one limitation is that it is a synthetic compound and may not accurately reflect the effects of endogenous cannabinoids.

Future Directions

There are several potential future directions for research on CP-47,497. One area of interest is its potential as a treatment for neurodegenerative diseases. Additionally, further research may be needed to fully understand the mechanisms of action of CP-47,497 and its effects on the body. Finally, there may be potential for the development of new drugs based on the structure of CP-47,497.

Synthesis Methods

The synthesis of CP-47,497 involves several steps, including the condensation of 3,5-dimethoxybenzylamine with isopropyl malonic acid, followed by the cyclization of the resulting intermediate with cyclopentanone. The final step involves the introduction of the oxime group to form the diazepan ring.

Scientific Research Applications

CP-47,497 has been extensively studied for its potential therapeutic applications. It has been shown to possess analgesic properties and may be useful in the treatment of chronic pain. Additionally, it has been investigated as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.